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Compound of Interest

Compound Name: 16:0 EPC chloride

Cat. No.: B593046 Get Quote

Essential Safety and Handling Guide for 16:0
EPC Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 16:0
EPC chloride (1,2-dipalmitoyl-sn-glycero-3-ethylphosphocholine chloride), a cationic lipid

utilized in transfection and drug delivery applications. The following procedural guidance is

designed to ensure a safe laboratory environment and proper management of the material from

receipt to disposal.

Chemical and Physical Properties
While 16:0 EPC chloride is not classified as a hazardous substance, a thorough

understanding of its properties is crucial for safe handling.
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Property Value

Molecular Formula C₄₂H₈₅NO₈PCl

Molecular Weight 798.55 g/mol

Form Powder

Storage Temperature -20°C[1][2]

Purity >99%[2]

Solubility Soluble in Chloroform

Personal Protective Equipment (PPE)
Adherence to standard laboratory safety protocols is essential to minimize exposure and

potential biological effects. The following PPE is recommended for handling 16:0 EPC chloride
in its solid and solution forms.

Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Handli

ng Solid

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required. Use in

a well-ventilated

area.[3]

Dissolving/Handli

ng Solutions

Safety glasses

with side shields

or chemical

splash goggles

Nitrile gloves Laboratory coat

Not generally

required. Handle

in a well-

ventilated area or

a chemical fume

hood if aerosols

may be

generated.[3]

Accidental Spill

Cleanup

Chemical splash

goggles

Nitrile gloves

(consider double-

gloving)

Laboratory coat

Not generally

required for small

spills.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 16:0 EPC chloride will ensure safety and maintain the

integrity of the product.

1. Preparation and Engineering Controls:

Ensure a clean and organized workspace.

Handle 16:0 EPC chloride in a well-ventilated area.[3] A chemical fume hood is

recommended if there is a potential for aerosol generation.

Confirm that an emergency eyewash station and safety shower are readily accessible.[4]

2. Handling the Solid Form:

Before handling, don all required PPE as detailed in the table above.

To avoid creating dust, handle the solid material carefully.[3]

Use a spatula or other appropriate tool to transfer the desired amount of the compound.

3. Dissolving and Solution Handling:

When dissolving 16:0 EPC chloride, slowly add the solvent to the solid to prevent splashing.

If vortexing or sonicating, ensure the container is securely capped to prevent aerosol

formation.

4. Storage:

Store 16:0 EPC chloride in a tightly sealed container at -20°C.[1][2][5]

The product should be stored away from moisture.[5]
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Spill Cleanup:

Alert personnel in the immediate area.

Wear appropriate PPE, including chemical splash goggles and double gloves.

If Dry: Use dry clean-up procedures to avoid generating dust. Collect residues and place

them in a sealed container for disposal.[3]

If Wet: Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Wash the spill area thoroughly with soap and water.[3]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician. Do

NOT induce vomiting.

Disposal Plan
While 16:0 EPC chloride is not classified as hazardous waste, disposal procedures should

always comply with local, state, and federal regulations.[4]

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[6] Smaller quantities may be disposable with household waste, but

always check with your institution's environmental health and safety department.

Contaminated Materials: Dispose of contaminated lab supplies (e.g., gloves, pipette tips) in

accordance with institutional guidelines for chemical waste.
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Experimental Workflow

Preparation

Storage
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Don Appropriate PPE
(Safety Glasses, Gloves, Lab Coat) Carefully Weigh Solid 16:0 EPC Chloride

Dissolve in Appropriate Solvent

Perform Transfection or
Drug Delivery Experiment

Decontaminate Glassware & Surfaces Dispose of Waste According to
Institutional & Local Regulations

Store Unused Product at -20°C
in a Tightly Sealed Container

Click to download full resolution via product page

Caption: Workflow for handling 16:0 EPC chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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